Cas no 895804-44-1 (5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 895804-44-1
• MF: C₁₈H₁₆FN₃O₄S
• MW: 389.40074634552
• CID: 6321605
• PubChem ID: 7553582
• Update Time: 2025-06-08

5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• 895804-44-1
• 5-fluoro-2-methoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzene-1-sulfonamide
• 5-fluoro-2-methoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide
• F2629-0021
• 5-fluoro-2-methoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS002068511
• CCG-190482

• Inchi： 1S/C18H16FN3O4S/c1-25-16-8-6-13(19)11-17(16)27(23,24)22-14-5-3-4-12(10-14)15-7-9-18(26-2)21-20-15/h3-11,22H,1-2H3
• InChI Key： NSYUZEWNIIBJOY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NC1C=CC=C(C2=CC=C(N=N2)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 389.08455534g/mol
• Monoisotopic Mass: 389.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide

Introduction to 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895804-44-1)

5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide, identified by its CAS number 895804-44-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluoro substituent at the 5-position, a methoxy group at the 2-position, and a 6-methoxypyridazin-3-yl moiety at the 3-position of the phenyl ring suggests a high degree of molecular complexity. These structural features are often engineered to enhance binding affinity and selectivity in biological targets, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic benefits. The sulfonamide group in 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is particularly noteworthy, as sulfonamides have a long history of use in medicine due to their broad spectrum of biological activities. This class of compounds has been explored for various applications, including antimicrobial, anti-inflammatory, and anticancer therapies.

One of the most compelling aspects of 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is its potential as a lead compound for drug discovery. The combination of fluoro and methoxy substituents can influence the electronic properties of the molecule, thereby modulating its interactions with biological targets. This flexibility makes it an attractive candidate for further optimization through structure-based drug design approaches.

The pyridazine ring in the structure also plays a critical role in determining the pharmacological properties of this compound. Pyridazine derivatives are known to exhibit diverse biological activities, and their incorporation into drug-like molecules can enhance potency and selectivity. The methoxypyridazin-3-yl moiety in 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is particularly interesting, as it may contribute to favorable pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The fluorine atom can significantly impact the metabolic stability, binding affinity, and pharmacokinetic behavior of drug candidates. In the case of 5-fluoro-2-methoxy-N-3-(6-methoxypyridazin-3-y l)phenylbenzene -1-sulfonamide, the fluoro substituent may enhance its bioavailability and resistance to metabolic degradation, making it a more viable candidate for further development.

The sulfonamide group is another key feature that contributes to the biological activity of this compound. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors. The sulfonamide moiety in 5-fluoro -2 -methoxy -N -3 -(6 -methoxypyridazin -3 -y l)phen ylbenzene -1 -sulf onamide may facilitate interactions with specific proteins or enzymes involved in disease pathways, thereby exerting therapeutic effects.

In conclusion, 5-fluoro -2 -methoxy -N -3 -(6 -methoxypyridazin -3 -y l)phen ylbenzene -1 -sulf onamide (CAS No. 895804 -44 -1) represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular structure, incorporating fluoro, methoxy, and pyridazine substituents, along with a sulfonamide group, positions it as a versatile molecule with potential therapeutic applications. Ongoing research efforts are likely to uncover additional insights into its biological activities and mechanisms of action, which could pave the way for novel drug development strategies.